Cas no 683274-81-9 (2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone)

2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone is a brominated aromatic ketone derivative with a nitro and methoxy substitution pattern. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive α-bromo ketone moiety enables efficient nucleophilic substitution and cyclization reactions, making it valuable for constructing complex heterocyclic frameworks. The electron-withdrawing nitro group and electron-donating methoxy group influence its reactivity, allowing selective functionalization. The compound is typically handled under controlled conditions due to its potential lachrymatory properties. Its well-defined structure and consistent purity ensure reproducibility in synthetic applications.
2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone structure
683274-81-9 structure
Product Name:2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone
CAS No:683274-81-9
MF:C11H12BrNO4
MW:302.121282577515
CID:1115978
PubChem ID:2756965
Update Time:2025-05-24

2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone
    • 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)-ethanone
    • 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl) ethanone
    • AKOS025295631
    • 683274-81-9
    • DTXSID701222797
    • MDL: MFCD03425168
    • Inchi: 1S/C11H12BrNO4/c1-3-7-4-8(10(14)6-12)11(17-2)9(5-7)13(15)16/h4-5H,3,6H2,1-2H3
    • InChI Key: DGAFBSVHUSPLJE-UHFFFAOYSA-N
    • SMILES: BrCC(C1=C(C(=CC(=C1)CC)[N+](=O)[O-])OC)=O

Computed Properties

  • Exact Mass: 300.99500
  • Monoisotopic Mass: 300.99497g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 72.12000
  • LogP: 3.26660

2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone Pricemore >>

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Additional information on 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone

Professional Introduction to Compound with CAS No. 683274-81-9 and Product Name: 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone

The compound identified by the CAS number 683274-81-9 and the product name 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a complex aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The presence of multiple functional groups, including a bromine substituent, an ethyl group, a methoxy group, and a nitro group, makes it a versatile intermediate for various chemical transformations.

In recent years, the exploration of 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone has been closely associated with the development of novel therapeutic agents. The nitro group, in particular, is a well-known pharmacophore that can influence the electronic properties of the molecule, making it valuable for designing compounds with specific biological activities. Researchers have been leveraging this compound to synthesize derivatives that exhibit promising effects in preclinical studies.

One of the most intriguing aspects of this compound is its role in the synthesis of biologically active molecules. The bromine atom serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks. These reactions are widely employed in the pharmaceutical industry to create novel drug candidates with enhanced efficacy and reduced side effects.

Recent studies have highlighted the utility of 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone in the development of small-molecule inhibitors targeting various disease pathways. For instance, researchers have investigated its potential as a precursor for compounds that interact with enzymes involved in inflammation and cancer metabolism. The structural features of this molecule allow for fine-tuning of its pharmacokinetic properties, making it an attractive scaffold for drug discovery efforts.

The methoxy group in 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone also contributes to its chemical diversity, enabling further functionalization through oxidation or reduction reactions. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter the biological profile of a compound. The ethyl substituent further enhances the molecular complexity, providing additional sites for chemical manipulation.

In terms of synthetic methodologies, this compound has been utilized in multi-step synthetic routes to generate more complex molecules. Its compatibility with various reaction conditions makes it a preferred choice for chemists working on drug development projects. The ability to introduce diverse functional groups while maintaining structural integrity has positioned 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone as a cornerstone in synthetic organic chemistry.

The pharmaceutical industry has shown particular interest in this compound due to its potential therapeutic applications. Preclinical studies have demonstrated that derivatives of this molecule exhibit inhibitory effects on enzymes such as kinases and cytochrome P450 enzymes, which are implicated in numerous diseases. These findings have spurred further research into optimizing the structure of 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone for improved biological activity.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, aiding researchers in designing more effective derivatives. These computational approaches complement traditional experimental methods, offering a holistic view of the compound's potential applications.

The versatility of 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone extends beyond pharmaceutical applications. It has been explored in materials science as a precursor for organic semiconductors and liquid crystals due to its conjugated aromatic system. This dual utility underscores the importance of broad-spectrum research chemicals like this one in advancing multiple scientific disciplines.

In conclusion, 683274-81-9 and 2-Bromo-1-(5-ethyl-2-methoxy-3-nitrophenyl)ethanone represent a fascinating compound with significant potential across various fields of science and industry. Its complex structure and multiple functional groups make it a valuable intermediate for synthetic chemists and drug developers alike. As research continues to uncover new applications for this molecule, its importance is likely to grow even further.

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